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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717 Get Quote

Essential Safety and Handling Guide for 6-
Bromobenzo[d]thiazole
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 6-Bromobenzo[d]thiazole, tailored for researchers, scientists, and

professionals in drug development. Our aim is to furnish clear, procedural guidance to ensure

laboratory safety and build trust through comprehensive support beyond the product itself.

Chemical Identifier: 6-Bromobenzo[d]thiazole CAS Number: 53218-26-1 Molecular Formula:

C₇H₄BrNS

Hazard Identification and Immediate Safety Concerns
6-Bromobenzo[d]thiazole is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed and causes irritation to the skin,

eyes, and respiratory system.[1][2] All personnel handling this compound must be thoroughly

trained on its risks and the proper safety procedures.

Primary Hazards:

Acute Oral Toxicity: Harmful if ingested.[1]

Skin Irritation: Causes skin irritation upon contact.[1][2]
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Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 6-Bromobenzo[d]thiazole.

Property Value Reference

Molecular Weight 214.08 g/mol [1]

Melting Point 52°C [1]

Boiling Point 291.5 ± 13.0 °C at 760 mmHg [1]

Density 1.7 ± 0.1 g/cm³ [1]

Flash Point 130.1 ± 19.8 °C [1]

Storage Temperature
2-8°C (Sealed in dry

conditions)

Operational Plan for Safe Handling and Disposal
This section provides a step-by-step protocol for the safe handling and disposal of 6-
Bromobenzo[d]thiazole.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The minimum required PPE includes:

Gloves: Chemically resistant nitrile or neoprene gloves.[3] Gloves must be inspected before

use and disposed of properly after handling.[2]

Eye Protection: Chemical safety goggles are required.[2][3] In situations with a higher risk of

splashing, a face shield should also be worn.[3]

Lab Coat: A standard laboratory coat must be worn to protect against skin contact.[3]
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or vapors.[2][3] If a fume hood is not available or if there is a risk of

exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge

should be used.[1][4]

Engineering Controls
Ventilation: Always handle 6-Bromobenzo[d]thiazole in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[1][2]

Safety Stations: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1]

Handling Procedures
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) before working with the compound.

Ensure all necessary PPE is available and in good condition.

Confirm that the chemical fume hood and other engineering controls are functioning

correctly.

During Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in dust or vapors.[1]

Weigh and transfer the solid material carefully to minimize dust generation.

If creating solutions, add the solid to the solvent slowly.

Keep containers tightly closed when not in use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling the compound.[2]
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Decontaminate the work area and any equipment used.

Remove and dispose of contaminated PPE properly.

Storage
Store 6-Bromobenzo[d]thiazole in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed to prevent moisture ingress and contamination.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Spill and Emergency Procedures
Small Spills (Solid):

Evacuate the immediate area.

Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1] Avoid

generating dust.

Place the collected material into a labeled, sealed container for hazardous waste disposal.

[1]

Clean the spill area with a suitable solvent (e.g., acetone or ethanol), and collect the

cleaning materials as hazardous waste.[5]

Large Spills:

Evacuate the laboratory and notify the institutional emergency response team immediately.

Restrict access to the area.

Provide the emergency response team with the SDS for 6-Bromobenzo[d]thiazole.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 6-Bromobenzo[d]thiazole is considered hazardous and must be

disposed of according to institutional and governmental regulations.

Waste Segregation:

Solid Waste: Collect unused or expired compound and grossly contaminated items (e.g.,

weighing paper, gloves) in a designated, sealed hazardous waste container labeled

"Halogenated Organic Waste".[3]

Liquid Waste: Collect solutions containing the compound and solvent rinses from

contaminated glassware in a separate, sealed hazardous waste container labeled

"Halogenated Organic Liquid Waste".[3]

Disposal Procedure:

Do not mix halogenated organic waste with non-halogenated waste streams.[3]

Ensure all waste containers are properly labeled with the full chemical name and hazard

symbols.

Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Arrange for pickup and disposal by a certified hazardous waste management company.

Experimental Protocols and Visualizations
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Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 6-
Bromobenzo[d]thiazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1273717?utm_src=pdf-body
https://www.benchchem.com/product/b1273717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Post-Handling & Cleanup

Waste Disposal

Read SDS

Don PPE

Verify Engineering Controls

Weigh Compound

Transfer/Use in Experiment

Decontaminate Workspace

Segregate Halogenated Waste Spill Occurs

Doff & Dispose of PPE

Wash Hands

End

Label Waste Container

Store in Satellite Area

Arrange for Professional Disposal

Start

Small Spill Procedure Large Spill Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Bromobenzo[d]thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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